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Synthesis and Solid-State Forms of Glasdegib

Glasdegib is typically developed as a monomaleate salt to enhance its stability and solubility [1]. A novel

dimaleate salt form has also been synthesized and characterized, which exists in a surprising double-salt

form based on structural analysis via 15N ssNMR and single-crystal X-ray diffraction [1].

The provided literature reveals two primary synthetic strategies, summarized in the workflow below:
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Start: Synthetic Route Selection

Route 1 (via Free Base) Route 2 (via CDI Complex)

React 4-isocyanatobenzonitrile with
(2R,4R)-1-tert-butyl 2-methyl 4-aminopiperidine-1,2-dicarboxylate

React 4-aminobenzonitrile with
1,1'-Carbonyldiimidazole (CDI)

Convert methoxy protected urea to acid

React with Benzene-1,2-diamine

Obtain Glasdegib Free Base

Form salt with Maleic Acid

Final Product: Glasdegib Maleate

Form Glasdegib imidazole complex (1:1)

React complex with Maleic Acid

Click to download full resolution via product page

Recent patent literature describes processes to prepare crystalline polymorphs of Glasdegib maleate

(designated as Forms GT1, GT2, GT3, GT4) and an amorphous form, characterized by XRPD and solid-state

NMR [2].
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Analytical Method Development and Validation

Robust analytical methods are critical for quantification, pharmacokinetic studies, and quality control of

Glasdegib. Multiple Liquid Chromatography methods have been developed and validated, with key

parameters compared in the table below.

Method
Feature

LC-MS/MS for
Bioanalysis (Human
Plasma) [3] [4]

LC-MS/MS for
Combination Therapy (Rat
Plasma) [5]

RP-HPLC with AQbD
Approach (API) [6]

Analytical
Technique

LC-MS/MS (ESI) LC-MS/MS (ESI) RP-HPLC (UV)

Column C18 symmetric (150 mm x

4.6 mm, 3.5 μm)

Reversed-phase polar-100

(100 mm x 2.1 mm, 3 μm)

Kromasil 100 C18 (250

mm x 4.6 mm, 5 μm)

Mobile Phase Acetonitrile: 0.1% Formic

acid (30:70, pH 4.0)

Water (0.1% FA):

Acetonitrile (85:15, pH 3.2)

Phosphate buffer (pH

4.4): Acetonitrile
(51.8:48.2)

Flow Rate 1.0 mL/min 0.4 mL/min 0.98 mL/min

Detection MS/MS MS/MS UV @ 225 nm

Retention
Time

2.62 min Not Specified Not Specified

Linearity
Range

6 - 120 ng/mL 5 - 3000 ng/mL Not Specified for API

Run Time 6 min 3.5 min Not Specified

Key
Application

Quantification in human

plasma

Simultaneous quantification

of Glasdegib & Cytarabine

Estimation of API using

Quality by Design

Extraction
Recovery

99.94% 93.93 - 101.43% Not Applicable
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The experimental workflow for developing and validating a bioanalytical method is a multi-stage process:

1. Method Development
- Select column/mobile phase

- Optimize MS parameters
- Establish chromatographic separation

2. Sample Preparation
- Use cation exchange solid-phase extraction  [5]

- OR Protein precipitation with chilled acetonitrile  [4]

3. Method Validation
- Assess linearity, accuracy, precision

- Determine LOD/LOQ
- Conduct recovery & matrix effect studies

4. Application
- Analyze pharmacokinetic samples

- Perform quality control

Click to download full resolution via product page

Key Physicochemical and Pharmacokinetic Properties

For researchers working with Glasdegib, several core properties are well-established:

Mechanism of Action: Glasdegib is a Smoothened (SMO) receptor inhibitor that blocks the

Hedgehog signaling pathway (IC₅₀ = 5 nM) [7] [4].
Pharmacokinetics: It demonstrates high absolute oral bioavailability (~77%) [8] [7]. A population PK

analysis estimated its apparent total clearance (CL/F) at 6.27 L/h, with a large volume of distribution,
indicating extensive tissue distribution [8].

Physicochemical Properties: The monomaleate salt has moderate aqueous solubility (1.7 mg/mL)
[1]. Glasdegib has pKa values of 1.7 (benzimidazole nitrogen) and 6.1 (methylpiperidine nitrogen),

making it suitable for salt formation with carboxylic acids [1].
Forced Degradation: Studies indicate Glasdegib is stable under thermal conditions but degrades

significantly under UV light and oxidative (peroxide) conditions [9] [6].
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This technical guide synthesizes the latest research to provide a foundation for scientists working on the

development and analysis of Glasdegib.

For synthetic chemists, the alternative dimaleate form and patented polymorphs may offer new
avenues for development.

For analytical scientists, the validated LC-MS/MS methods provide robust protocols for sensitive
bioanalysis.

For formulation scientists, the physicochemical and stability data are crucial for designing effective
dosage forms.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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